4-(2,4-Dichlorophenyl)-2-nitrobenzoic acid, 95%

• IUPAC Name: 4-(2,4-dichlorophenyl)-2-nitrobenzoic acid
• InChI: InChI=1S/C13H7Cl2NO4/c14-8-2-4-9(11(15)6-8)7-1-3-10(13(17)18)12(5-7)16(19)20/h1-6H,(H,17,18)
• InChI Key: YDRWWOLSKIANDD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=C(C=C(C=C2)Cl)Cl)[N+](=O)[O-])C(=O)O
• Molecular Formula: C13H7Cl2NO4
• DSSTOX Substance ID: DTXSID10691221
• Molecular Weight: 312.10 g/mol
• CAS RN: 1237069-64-5

Description

4-(2,4-Dichlorophenyl)-2-nitrobenzoic acid (DCNB) is a synthetic compound used in scientific research. It is a white solid, insoluble in water and soluble in organic solvents, and has a molecular weight of 266.17 g/mol. DCNB is commonly used in studies on the mechanism of action, biochemical and physiological effects, and potential future applications of various compounds. The purpose of

Mechanism of Action

The exact mechanism of action of 4-(2,4-Dichlorophenyl)-2-nitrobenzoic acid, 95% is not fully understood. However, it is believed that 4-(2,4-Dichlorophenyl)-2-nitrobenzoic acid, 95% may act as an inhibitor of certain enzymes involved in the metabolism of various compounds. In addition, 4-(2,4-Dichlorophenyl)-2-nitrobenzoic acid, 95% has been shown to bind to certain receptors in the body, which may play a role in its mechanism of action.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(2,4-Dichlorophenyl)-2-nitrobenzoic acid, 95% have not been extensively studied. However, it has been shown to inhibit the activity of certain enzymes involved in the metabolism of various compounds. In addition, 4-(2,4-Dichlorophenyl)-2-nitrobenzoic acid, 95% has been shown to bind to certain receptors in the body, which may play a role in its mechanism of action.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 4-(2,4-Dichlorophenyl)-2-nitrobenzoic acid, 95% in lab experiments is its low cost and availability. Additionally, 4-(2,4-Dichlorophenyl)-2-nitrobenzoic acid, 95% is relatively easy to synthesize, which makes it ideal for use in laboratory experiments. However, it is important to note that 4-(2,4-Dichlorophenyl)-2-nitrobenzoic acid, 95% is insoluble in water, which makes it difficult to use in certain experiments. In addition, 4-(2,4-Dichlorophenyl)-2-nitrobenzoic acid, 95% is a relatively new compound, so there is still much to be learned about its biochemical and physiological effects.

Future Directions

There are a number of potential future directions for the use of 4-(2,4-Dichlorophenyl)-2-nitrobenzoic acid, 95% in scientific research. These include further studies on the biochemical and physiological effects of 4-(2,4-Dichlorophenyl)-2-nitrobenzoic acid, 95%, as well as the development of new methods for synthesizing 4-(2,4-Dichlorophenyl)-2-nitrobenzoic acid, 95%. Additionally, further studies on the mechanism of action of 4-(2,4-Dichlorophenyl)-2-nitrobenzoic acid, 95% and its potential applications in drug development and other areas of research are also possible. Finally, 4-(2,4-Dichlorophenyl)-2-nitrobenzoic acid, 95% could be used in combination with other compounds to study the effects of drug combinations on the human body.

Synthesis Methods

4-(2,4-Dichlorophenyl)-2-nitrobenzoic acid, 95% is typically synthesized through a two-step reaction involving the nitration of 2,4-dichlorophenol (DCP) and the subsequent reduction of the nitro group. In the first step, DCP is nitrated with nitric acid and sulfuric acid in an ice-cold solution to produce the corresponding nitro compound. In the second step, the nitro compound is reduced with a reducing agent such as sodium dithionite to produce 4-(2,4-Dichlorophenyl)-2-nitrobenzoic acid, 95%.

Scientific Research Applications

4-(2,4-Dichlorophenyl)-2-nitrobenzoic acid, 95% is used in scientific research to study the mechanism of action, biochemical and physiological effects, and potential future applications of various compounds. It is commonly used in studies on the effects of drugs and other compounds on the human body. For example, 4-(2,4-Dichlorophenyl)-2-nitrobenzoic acid, 95% has been used to study the effects of ibuprofen on the human body, as well as the effects of various drugs on the cardiovascular system. 4-(2,4-Dichlorophenyl)-2-nitrobenzoic acid, 95% has also been used to study the effects of various compounds on the metabolism and cell signaling pathways.